Cas no 86147-28-6 (3-(4-Chlorophenyl)piperazin-2-one)

• Product Name: 3-(4-Chlorophenyl)piperazin-2-one
• CAS No: 86147-28-6
• MF: C₁₀H₁₁ClN₂O
• MW: 210.66014122963
• MDL: MFCD07373585
• CID: 823463
• Update Time: 2025-10-28

3-(4-Chlorophenyl)piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-2-Piperazinone
• 3-(4-chlorophenyl)piperazin-2-one
• 3-(p-chlorophenyl)-2-Piperazinone
• 3-(4-CHLORO-PHENYL)-PIPERAZIN-2-ONE
• FGSVIJLVGJOUGJ-UHFFFAOYSA-N
• BCP26298
• 3-(4-Chlorophenyl)-2-oxopiperazine
• AB37464
• ST24022569
• W8849
• 2-Piperazinone, 3-(p-chlorophenyl)- (7CI)
• 3-(4-Chlorophenyl)-2-piperazinone (ACI)
• Piperazinone, 3-(4-chlorophenyl)- (9CI)
• 3-(4-Chlorophenyl)piperazin-2-one

• MDL： MFCD07373585
• Inchi： 1S/C10H11ClN2O/c11-8-3-1-7(2-4-8)9-10(14)13-6-5-12-9/h1-4,9,12H,5-6H2,(H,13,14)
• InChI Key： FGSVIJLVGJOUGJ-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC(Cl)=CC=2)NCCN1

Computed Properties

• Exact Mass: 210.05600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 214
• Topological Polar Surface Area: 41.1

Experimental Properties

• PSA: 44.62000
• LogP: 1.70520

3-(4-Chlorophenyl)piperazin-2-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Additional information on 3-(4-Chlorophenyl)piperazin-2-one

3-(4-Chlorophenyl)piperazin-2-one: A Comprehensive Overview

The compound CAS No 86147-28-6, commonly referred to as 3-(4-Chlorophenyl)piperazin-2-one, is a fascinating molecule with significant applications in various scientific domains. This compound belongs to the class of piperazinones, which are known for their versatile chemical properties and potential in drug discovery. The structure of 3-(4-Chlorophenyl)piperazin-2-one consists of a piperazine ring fused with a ketone group, with a 4-chlorophenyl substituent attached at the 3-position of the piperazine ring. This unique structure contributes to its intriguing chemical behavior and reactivity.

Recent studies have highlighted the importance of piperazinone derivatives in medicinal chemistry, particularly in the development of novel therapeutic agents. The presence of the chlorophenyl group in 3-(4-Chlorophenyl)piperazin-2-one introduces electronic and steric effects that can significantly influence the molecule's pharmacokinetic properties. Researchers have explored its potential as a building block for constructing bioactive molecules, such as kinase inhibitors and GPCR modulators. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising activity against certain oncogenic kinases, making them valuable candidates for anticancer drug development.

In addition to its role in drug discovery, 3-(4-Chlorophenyl)piperazin-2-one has also been investigated for its applications in materials science. The compound's ability to form stable coordination complexes with metal ions has led to its use in designing novel metal-organic frameworks (MOFs). These frameworks have potential applications in gas storage, catalysis, and sensing technologies. A recent paper in Nature Materials reported that incorporating this compound into MOFs enhances their stability and selectivity, particularly for capturing CO₂ and other greenhouse gases.

The synthesis of 3-(4-Chlorophenyl)piperazin-2-one typically involves a multi-step process that combines organic synthesis techniques such as nucleophilic substitution, cyclization, and oxidation. One common approach involves the reaction of 4-chlorophenylamine with an appropriate aldehyde or ketone derivative under acidic conditions, followed by cyclization to form the piperazine ring. Researchers have optimized these synthetic routes to improve yield and purity, ensuring that the compound can be produced efficiently on a larger scale.

Beyond its chemical synthesis and applications, the physical properties of CAS No 86147-28-6 have been extensively characterized. The compound is known for its high melting point, which is attributed to its rigid molecular structure and strong intermolecular hydrogen bonding. Its solubility in various solvents has also been studied, providing valuable insights into its behavior under different conditions. These properties are crucial for determining its suitability for specific applications in both laboratory and industrial settings.

In conclusion, 3-(4-Chlorophenyl)piperazin-2-one, or CAS No 86147-28-6, is a versatile compound with significant potential across multiple scientific disciplines. Its unique chemical structure, combined with recent advancements in research, positions it as a key player in drug discovery and materials science. As ongoing studies continue to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing modern science and technology.